1-[2-Oxo-2-[1-(2-oxo-2-piperidin-1-ylethyl)indol-3-yl]acetyl]piperidine-4-carboxamide

• IUPAC Name: 1-[2-oxo-2-[1-(2-oxo-2-piperidin-1-ylethyl)indol-3-yl]acetyl]piperidine-4-carboxamide
• InChI: InChI=1S/C23H28N4O4/c24-22(30)16-8-12-26(13-9-16)23(31)21(29)18-14-27(19-7-3-2-6-17(18)19)15-20(28)25-10-4-1-5-11-25/h2-3,6-7,14,16H,1,4-5,8-13,15H2,(H2,24,30)
• InChI Key: SUJYPWADDOHXDL-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)C(=O)CN2C=C(C3=CC=CC=C32)C(=O)C(=O)N4CCC(CC4)C(=O)N
• Molecular Formula: C23H28N4O4
• Molecular Weight: 424.5 g/mol

Description

1-[2-Oxo-2-[1-(2-oxo-2-piperidin-1-ylethyl)indol-3-yl]acetyl]piperidine-4-carboxamide is a useful research compound. Its molecular formula is C23H28N4O4 and its molecular weight is 424.501. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Novel Mannich Bases Synthesis

Research by Naik et al. (2013) explored the synthesis of new Mannich bases, including structures similar to the compound . These were synthesized via the Mannich reaction and characterized using various analytical techniques. The electrochemical behavior of these compounds was also studied, indicating potential applications in electrochemistry (Naik, Prasad, Narasimha, Rao, & Ravindranath, 2013).

CGRP Receptor Inhibitor

Cann et al. (2012) developed a compound, which is a variant of the queried molecule, as a potent calcitonin gene-related peptide (CGRP) receptor antagonist. This study involved the development of a stereoselective and economical synthesis of this compound, demonstrating its potential as a therapeutic agent (Cann et al., 2012).

Anticancer and Antioxidant Activity

Heywood (2019) synthesized a new compound closely related to the specified molecule and investigated its anticancer and antioxidant activities. This study highlights the potential therapeutic applications of such compounds in oncology and oxidative stress management (Heywood, 2019).

Tubulin Inhibitor Chemotype

Krasavin et al. (2014) discovered a new chemical class of antiproliferative agents, including structures akin to the queried compound. These compounds act as tubulin inhibitors, confirmed through biochemical assays, and show potential in cancer treatment (Krasavin et al., 2014).

Cannabinoid Receptor Modulation

Khurana et al. (2014) revealed key structural requirements for indole-2-carboxamides, similar to the compound , for allosteric modulation of the cannabinoid type 1 receptor (CB1). This study indicates the potential for these compounds in modulating cannabinoid receptors, which could have implications in various neurological conditions (Khurana et al., 2014).

HIV-1 Inhibition

Imamura et al. (2006) focused on piperidine-4-carboxamide CCR5 antagonists for their role in inhibiting HIV-1. These compounds, including variants of the queried molecule, showed potent inhibition of HIV-1 replication, suggesting their potential use in HIV/AIDS therapy (Imamura et al., 2006).